molecular formula C16H31NO B8339718 4-Ethyl-2-undecyl-2-oxazoline

4-Ethyl-2-undecyl-2-oxazoline

Cat. No.: B8339718
M. Wt: 253.42 g/mol
InChI Key: MUQWTZNSVCVDGD-UHFFFAOYSA-N
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Description

4-Ethyl-2-undecyl-2-oxazoline is a useful research compound. Its molecular formula is C16H31NO and its molecular weight is 253.42 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C16H31NO

Molecular Weight

253.42 g/mol

IUPAC Name

4-ethyl-2-undecyl-4,5-dihydro-1,3-oxazole

InChI

InChI=1S/C16H31NO/c1-3-5-6-7-8-9-10-11-12-13-16-17-15(4-2)14-18-16/h15H,3-14H2,1-2H3

InChI Key

MUQWTZNSVCVDGD-UHFFFAOYSA-N

Canonical SMILES

CCCCCCCCCCCC1=NC(CO1)CC

Origin of Product

United States

Synthesis routes and methods

Procedure details

25 g (137.9 mmoles) of undecyl cyanide was treated with 15.2 ml (165 mmoles) of DL-2-amino-1-butanol in presence of 919 mg (3.54 mmoles) of cadmium acetate dihydrate in 1-butanol as outlined under Example 1. 31.31 g (89.6%) of product was obtained on distillation at 124°-125° C./1.2-1.4 mm Hg.
Quantity
25 g
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reactant
Reaction Step One
Quantity
15.2 mL
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Name
cadmium acetate dihydrate
Quantity
919 mg
Type
catalyst
Reaction Step One
Yield
89.6%

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